Cas no 62299-06-3 (Carbamodithioic acid, [1-(3,4-dimethylphenyl)-2-phenylethyl]-)
![Carbamodithioic acid, [1-(3,4-dimethylphenyl)-2-phenylethyl]- structure](https://www.kuujia.com/scimg/cas/62299-06-3x500.png)
62299-06-3 structure
Product name:Carbamodithioic acid, [1-(3,4-dimethylphenyl)-2-phenylethyl]-
Carbamodithioic acid, [1-(3,4-dimethylphenyl)-2-phenylethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Carbamodithioic acid, [1-(3,4-dimethylphenyl)-2-phenylethyl]-
- [1-(3,4-dimethylphenyl)-2-phenylethyl]carbamodithioic acid
- DTXSID90809862
- 62299-06-3
-
- Inchi: InChI=1S/C17H19NS2/c1-12-8-9-15(10-13(12)2)16(18-17(19)20)11-14-6-4-3-5-7-14/h3-10,16H,11H2,1-2H3,(H2,18,19,20)
- InChI Key: MNIYHVKWIRWYHC-UHFFFAOYSA-N
- SMILES: CC1=C(C=C(C=C1)C(CC2=CC=CC=C2)NC(=S)S)C
Computed Properties
- Exact Mass: 301.09607
- Monoisotopic Mass: 301.09589196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 45.1Ų
Experimental Properties
- PSA: 12.03
Carbamodithioic acid, [1-(3,4-dimethylphenyl)-2-phenylethyl]- Related Literature
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C. H. Tu,E. M. Woo,G. Lugito RSC Adv., 2017,7, 47614-47618
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Zhenfei You,Zeping Yang,Yu Chen,Lei Zhang RSC Adv., 2021,11, 18068-18073
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Satyam Kumar,G. D. Dwivedi,Shiv Kumar,R. B. Mathur,U. Saxena,A. K. Ghosh,Amish G. Joshi,H. D. Yang,Sandip Chatterjee Dalton Trans., 2015,44, 3109-3117
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Sarfraj Mujawar,Onkar Game,Ashish Yengantiwar,Arun Banpurkar,Sneha Kulkarni,Jyoti Jog,Satishchandra Ogale Nanoscale, 2011,3, 4706-4712
62299-06-3 (Carbamodithioic acid, [1-(3,4-dimethylphenyl)-2-phenylethyl]-) Related Products
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